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Compound of Interest

Compound Name:
4-(Pyridin-3-yl)-1,2-oxazol-5-

amine

Cat. No.: B061378 Get Quote

Technical Support Center: 4-(Pyridin-3-yl)-1,2-
oxazol-5-amine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 4-
(Pyridin-3-yl)-1,2-oxazol-5-amine.

Frequently Asked Questions (FAQs)
1. What is 4-(Pyridin-3-yl)-1,2-oxazol-5-amine and what are its common applications?

4-(Pyridin-3-yl)-1,2-oxazol-5-amine, with the CAS number 186960-06-5, is a heterocyclic

organic compound.[1] Its structure, featuring pyridine, oxazole, and amine functional groups,

makes it a valuable building block in medicinal chemistry and materials science.[2][3] It is

primarily used in research and development for the synthesis of novel compounds with

potential therapeutic activities.[3]

2. What are the main safety hazards associated with 4-(Pyridin-3-yl)-1,2-oxazol-5-amine?

While a specific Safety Data Sheet (SDS) for 4-(Pyridin-3-yl)-1,2-oxazol-5-amine is not

readily available, data from analogous compounds containing the 4-aminopyridine moiety

suggest that it should be handled with extreme caution. 4-aminopyridine is fatal if swallowed
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and toxic in contact with skin or if inhaled.[4][5] It can also cause severe skin burns and eye

damage.[4] Therefore, it is crucial to wear appropriate personal protective equipment (PPE),

including gloves, lab coat, and eye protection, and to work in a well-ventilated fume hood.[4][5]

3. How should 4-(Pyridin-3-yl)-1,2-oxazol-5-amine be stored?

To ensure its stability, 4-(Pyridin-3-yl)-1,2-oxazol-5-amine should be stored in a tightly closed

container in a dry and well-ventilated place.[4] It is advisable to protect it from moisture and

light to prevent degradation.

Troubleshooting Guides
Synthesis & Purification
Problem: Low yield during synthesis.

Possible Cause 1: Incomplete reaction.

Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS). Consider extending the reaction time or

increasing the temperature.

Possible Cause 2: Side reactions.

Solution: The amine group is nucleophilic and can participate in side reactions.[2] Ensure

that other functional groups are appropriately protected if necessary. The pyridine nitrogen

can also be reactive.

Possible Cause 3: Degradation of starting materials or product.

Solution: Ensure all reagents and solvents are pure and dry. The isoxazole ring can be

sensitive to certain reaction conditions.

Problem: Difficulty in purifying the final compound.

Possible Cause 1: Presence of closely related impurities.
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Solution: Employ high-performance column chromatography with a carefully selected

solvent system. Recrystallization from a suitable solvent system can also be effective.

Possible Cause 2: Compound instability on silica gel.

Solution: Consider using a different stationary phase for chromatography, such as

alumina. Alternatively, a non-chromatographic purification method like recrystallization or

distillation (if applicable) might be necessary.

Handling & Storage
Problem: The compound changes color or consistency during storage.

Possible Cause 1: Degradation due to air or moisture.

Solution: Store the compound under an inert atmosphere (e.g., argon or nitrogen) and in a

desiccator.

Possible Cause 2: Light sensitivity.

Solution: Store the compound in an amber vial or a container wrapped in aluminum foil to

protect it from light.

Problem: Inconsistent analytical results (e.g., NMR, LC-MS).

Possible Cause 1: Presence of residual solvent or moisture.

Solution: Dry the sample thoroughly under high vacuum before analysis.

Possible Cause 2: Decomposition in the analytical solvent.

Solution: Use deuterated solvents that are known to be non-reactive with the compound.

Analyze the sample promptly after dissolution.

Data Presentation
Table 1: Physicochemical Properties of 4-(Pyridin-3-yl)-1,2-oxazol-5-amine and Related

Compounds
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Property
4-(Pyridin-3-yl)-1,2-
oxazol-5-amine

4-methyl-3-(pyridin-
3-yl)-1,2-oxazol-5-
amine

N-pyridin-4-yl-1,2-
oxazol-5-amine

Molecular Formula C8H7N3O[1] C9H9N3O[6] C8H7N3O[7]

Molecular Weight 161.16 g/mol 175.19 g/mol [8] 161.16 g/mol [7]

CAS Number 186960-06-5[1] 1092307-33-9[8] 91270764 (CID)[7]

Experimental Protocols
General Protocol for a Coupling Reaction using 4-(Pyridin-3-yl)-1,2-oxazol-5-amine

This protocol describes a general procedure for an acylation reaction, a common

transformation for primary amines.

Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon),

dissolve 4-(Pyridin-3-yl)-1,2-oxazol-5-amine (1 equivalent) in a suitable anhydrous solvent

(e.g., dichloromethane or N,N-dimethylformamide).

Addition of Base: Add a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine,

1.2 equivalents) to the solution and stir for 10-15 minutes at room temperature.

Addition of Acylating Agent: Slowly add the acylating agent (e.g., an acid chloride or

anhydride, 1.1 equivalents) to the reaction mixture.

Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting

material is consumed.

Work-up: Quench the reaction with water or a saturated aqueous solution of sodium

bicarbonate. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl

acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel.
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Visualizations
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Caption: A typical experimental workflow for the acylation of 4-(Pyridin-3-yl)-1,2-oxazol-5-
amine.
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Caption: Logical diagram illustrating common causes and solutions for low reaction yields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-oxazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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